Cas no 21714-58-9 (2-(Tert-Butyl)-3H-imidazo[4,5-b]pyridine)

• Product Name: 2-(Tert-Butyl)-3H-imidazo[4,5-b]pyridine
• CAS No: 21714-58-9
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 4815750
• Update Time: 2025-11-01

2-(Tert-Butyl)-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)-3H-imidazo[4,5-b]pyridine
• 2-tert-butyl-1H-imidazo[4,5-b]pyridine
• 2-(Tert-Butyl)-3H-imidazo[4,5-b]pyridine

• Inchi： 1S/C10H13N3/c1-10(2,3)9-12-7-5-4-6-11-8(7)13-9/h4-6H,1-3H3,(H,11,12,13)
• InChI Key： OQTCTWWBFFDUQX-UHFFFAOYSA-N
• SMILES： N1C2C=CC=NC=2N=C1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6

Additional information on 2-(Tert-Butyl)-3H-imidazo[4,5-b]pyridine

Introduction to 2-(Tert-Butyl)-3H-imidazo[4,5-b]pyridine (CAS No. 21714-58-9)

2-(Tert-Butyl)-3H-imidazo[4,5-b]pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 21714-58-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a tert-butyl group at the 2-position and the fused imidazole-pyridine ring system contribute to its unique chemical properties and biological interactions, making it a valuable scaffold for medicinal chemistry investigations.

The imidazo[4,5-b]pyridine core is a privileged structure in drug discovery, frequently explored for its role in modulating various biological pathways. This scaffold has been incorporated into numerous lead compounds targeting diseases such as cancer, inflammation, and infectious disorders. The tert-butyl substituent not only enhances the lipophilicity of the molecule but also influences its metabolic stability and binding affinity to biological targets. Such structural features make 2-(Tert-butyl)-3H-imidazo[4,5-b]pyridine a compelling candidate for further exploration in pharmacological studies.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. In this context, 2-(Tert-butyl)-3H-imidazo[4,5-b]pyridine has been utilized in virtual screening campaigns to identify potential inhibitors of kinases and other enzyme targets. Studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several kinases involved in cancer progression, highlighting its therapeutic potential. The tert-butyl group plays a crucial role in optimizing binding interactions within the active sites of these enzymes, thereby enhancing efficacy.

Furthermore, the imidazo[4,5-b]pyridine scaffold has been investigated for its antimicrobial properties. Research indicates that modifications at the 2- and 3-positions of the core structure can significantly alter the spectrum of activity against Gram-positive and Gram-negative bacteria. The introduction of electron-withdrawing groups or additional heterocycles can enhance potency while minimizing off-target effects. This underscores the versatility of 2-(Tert-butyl)-3H-imidazo[4,5-b]pyridine as a starting point for developing novel antimicrobial agents.

The synthesis of 2-(Tert-butyl)-3H-imidazo[4,5-b]pyridine involves multi-step organic reactions that typically include condensation reactions between appropriate precursors followed by functional group transformations. The use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the imidazopyridine ring system efficiently. Advances in synthetic methodologies have enabled the preparation of complex derivatives with high yields and purity, facilitating their use in downstream biological assays.

In vitro studies have revealed that 2-(Tert-butyl)-3H-imidazo[4,5-b]pyridine exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Mechanistic studies have shown that it interacts with specific proteins involved in cell cycle regulation and apoptosis. The tert-butyl group appears to modulate these interactions by influencing binding kinetics and affinity. Additionally, preclinical studies have explored its efficacy in animal models of cancer, providing further evidence of its therapeutic promise.

The compound's pharmacokinetic profile is also an area of active investigation. The presence of the bulky tert-butyl group can impact solubility and metabolic clearance rates. Researchers are exploring strategies to optimize these properties through structural modifications, such as replacing or altering substituents to enhance bioavailability and reduce toxicity. Such efforts are critical for translating promising preclinical findings into effective clinical therapies.

Emerging research also highlights the role of 2-(Tert-butyl)-3H-imidazo[4,5-b]pyridine in modulating inflammatory pathways. Studies suggest that it can interfere with key signaling molecules involved in chronic inflammation, such as NF-κB and MAPK pathways. By inhibiting these pathways, the compound may offer therapeutic benefits in conditions like rheumatoid arthritis and inflammatory bowel disease. The imidazo[4,5-b]pyridine scaffold is particularly well-suited for this purpose due to its ability to engage with multiple targets within inflammatory signaling networks.

The development of novel drug candidates often involves iterative optimization cycles based on structure-activity relationship (SAR) studies. In this regard, 2-(Tert-butyl)-3H-imidazo[4,5-b]pyridine serves as a valuable intermediate for generating a library of derivatives with tailored biological activities. By systematically varying substituents at different positions on the core scaffold, researchers can identify analogs with improved potency, selectivity, and pharmacokinetic profiles.

The compound's chemical stability under various conditions is another critical consideration in drug development. The tert-butyl group, while providing favorable pharmacological properties, must be maintained throughout synthesis and storage to preserve efficacy. Stability studies under accelerated conditions help assess shelf life and inform formulation strategies for clinical use.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing compounds like 2-(Tert-butyl)-3H-imidazo[4,5-b]pyridine from bench to market. Such collaborations leverage complementary expertise in synthetic chemistry, medicinal chemistry, pharmacology, and clinical development to streamline the drug discovery process. Open innovation models are increasingly being adopted to accelerate progress by pooling resources and sharing knowledge across institutions.

The regulatory landscape also plays a significant role in determining the commercial viability of new drugs. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and European Medicines Agency (EMA) is necessary for market approval. Preclinical data generation using well-characterized compounds like 2-(Tert-butyl)-3H-imidazo[4,5-b]pyridine provides essential foundation data for regulatory submissions.

In conclusion,2-(Tert-butyl)-3H-imidazo[4,5-b]pyridine (CAS No. 21714-58-9) represents a promising lead compound with diverse therapeutic applications stemming from its unique structural features. Ongoing research continues to uncover new biological activities and optimize its pharmacological properties through structural modifications and mechanistic investigations。 Its potential as an anticancer、antimicrobial、and anti-inflammatory agent positions it as a valuable asset in modern drug discovery efforts。 As scientific understanding evolves，the full therapeutic scope of this compound is expected to expand，offering hope for innovative treatments across multiple disease areas。